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Compound Focus: Metronidazole Benzoate

CAS No.: 13182-89-3

Cat. No.: S560734

Known Impurities and Analytical Methodology

The search results confirm the primary impurities associated with Metronidazole Benzoate and describe a

modern analytical technique for their quantification, though not in a direct comparison format.

The table below lists the specified impurities for Metronidazole Benzoate as identified in the search results

[1]:

Impurity . CAS Molecular Molecular
. . Chemical Name . Notes
Designation Number Formula Weight
Impurity A Metronidazole 443-48-1 C6HIN303 171.15 Starting material [1]
(base
compound)
Impurity B 2-Methyl-4- 696-23-1 C4H5N302 127.10 Also known as
nitroimidazole "Metronidazole
impurity A" per EP [1]
[2]
Impurity C Benzoic Acid 65-85-0 C7H602 122.12 Product of hydrolysis

[1]
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A 2025 research publication details a green, stability-indicating HPLC method for quantifying

Metronidazole and its related impurities [3]. This method is relevant for profiling Metronidazole Benzoate

impurities, as Impurity B (2-Methyl-4-nitroimidazole) is a specified degradation product of the parent drug

[3]. Key aspects of this protocol are:

¢ Objective: To develop an environmentally friendly and rapid HPLC method for the assay of
Metronidazole and its related impurities in finished drug formulations.
e Chromatographic Conditions:

[e]

(o]

[e]

[e]

o

Column: Zorbax SB C8 (150 mm x 4.6 mm, 3.5 ym)

Mobile Phase: Isopropyl Alcohol (IPA) and Water in a ratio of 20:80 (v/v)
Flow Rate: 1.0 mL/min

Detection: PDA detector at 315 nm

Run Time: 5 minutes

e Sample Preparation: The drug substance is dissolved and diluted using the mobile phase to a
specific concentration within the linearity range.
o Key Validation Parameters:

[e]

o

Linearity for Impurity B: 0.055 — 7.5 pg/mL (correlation coefficient r2 = 0.9998)
Resolution: The resolution between Metronidazole and Impurity B was observed to be 9.0.

o Sensitivity: LOQ (Limit of Quantitation) for Impurity B was 0.17 pg/mL.

This experimental protocol can be applied to generate the impurity profile data you require, though the

specific comparative results for different Metronidazole Benzoate samples are not provided in the search

results.

The following diagram illustrates the workflow for impurity analysis using this HPLC method:
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s560734?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/parentapi/metronidazole-benzoate-impurities
https://www.sigmaaldrich.com/RU/en/product/sial/y0000087
https://link.springer.com/article/10.1007/s44371-025-00109-y
https://www.smolecule.com/products/b560734#metronidazole-benzoate-impurity-profile-comparison
https://www.smolecule.com/products/b560734#metronidazole-benzoate-impurity-profile-comparison
https://www.smolecule.com/products/b560734#metronidazole-benzoate-impurity-profile-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s560734?utm_src=pdf-bulk
https://www.smolecule.com/products/s560734?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s560734?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

